N-(2-{[2-methyl-6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)-2-phenylacetamide

• IUPAC Name: N-[2-[(2-methyl-6-pyrrol-1-ylpyrimidin-4-yl)amino]ethyl]-2-phenylacetamide
• InChI: InChI=1S/C19H21N5O/c1-15-22-17(14-18(23-15)24-11-5-6-12-24)20-9-10-21-19(25)13-16-7-3-2-4-8-16/h2-8,11-12,14H,9-10,13H2,1H3,(H,21,25)(H,20,22,23)
• InChI Key: VXIQNZLRZMCAQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2C=CC=C2)NCCNC(=O)CC3=CC=CC=C3
• Molecular Formula: C19H21N5O
• Molecular Weight: 335.4 g/mol

Description

The compound is a complex organic molecule that contains a pyrrole ring, a pyrimidine ring, and an amide group. Pyrrole is a five-membered aromatic heterocycle, like benzene and pyridine, and it is colorless, but older samples can appear red. The pyrimidine ring is a six-membered ring with two nitrogen atoms. Amides are a type of functional group that contain a carbonyl group linked to a nitrogen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrrole and pyrimidine rings, followed by the introduction of the amide group. Unfortunately, without specific information or references, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrrole and pyrimidine rings would contribute to the aromaticity of the molecule, while the amide group could participate in hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its polarity, solubility, melting point, and boiling point would be influenced by the presence and arrangement of its functional groups.

Mechanism of Action

Target of Action

The primary targets of this compound are the Enoyl ACP Reductase and Dihydrofolate Reductase (DHFR) enzymes . These enzymes play crucial roles in bacterial fatty acid synthesis and folate metabolism, respectively .

Mode of Action

The compound interacts with its targets by binding to the active sites of both the Enoyl ACP Reductase and DHFR enzymes . This interaction inhibits the activity of these enzymes, leading to disruption of essential biochemical processes in the cells .

Biochemical Pathways

The inhibition of Enoyl ACP Reductase disrupts the fatty acid synthesis pathway, affecting the production of essential components of the bacterial cell membrane . On the other hand, the inhibition of DHFR disrupts the folate metabolism pathway, which is crucial for the synthesis of nucleotides and certain amino acids .

Result of Action

The result of the compound’s action is a significant increase in cell-specific glucose uptake rate and the amount of intracellular adenosine triphosphate during monoclonal antibody production . Additionally, the compound suppresses cell growth and the galactosylation on a monoclonal antibody, a critical quality attribute of therapeutic monoclonal antibodies .

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s a potential drug, future research could involve studying its pharmacokinetics, pharmacodynamics, and toxicity, as well as conducting clinical trials.